Cas no 2460739-65-3 (rac-(3R,4R)-3,4-dimethoxypiperidin-4-ylmethanol hydrochloride, cis)

Technical Introduction: rac-(3R,4R)-3,4-dimethoxypiperidin-4-ylmethanol hydrochloride is a chiral piperidine derivative characterized by its cis-configured dimethoxy substitution at the 3- and 4-positions, along with a hydroxymethyl group at the 4-position. The hydrochloride salt enhances stability and solubility, making it suitable for synthetic applications. This compound serves as a valuable intermediate in pharmaceutical research, particularly for the development of bioactive molecules targeting central nervous system (CNS) disorders. Its rigid cis-dimethoxy structure offers stereochemical control in asymmetric synthesis, while the hydroxymethyl group provides a versatile handle for further functionalization. High purity and well-defined stereochemistry ensure reproducibility in complex synthetic pathways.
rac-(3R,4R)-3,4-dimethoxypiperidin-4-ylmethanol hydrochloride, cis structure
2460739-65-3 structure
Product Name:rac-(3R,4R)-3,4-dimethoxypiperidin-4-ylmethanol hydrochloride, cis
CAS No:2460739-65-3
MF:C8H18ClNO3
MW:211.686421871185
MDL:MFCD32702897
CID:5670074
PubChem ID:155820593
Update Time:2025-05-21

rac-(3R,4R)-3,4-dimethoxypiperidin-4-ylmethanol hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

    • EN300-26982162
    • 2460739-65-3
    • rac-[(3R,4R)-3,4-dimethoxypiperidin-4-yl]methanol hydrochloride
    • [(3R,4R)-3,4-Dimethoxypiperidin-4-yl]methanol;hydrochloride
    • rac-(3R,4R)-3,4-dimethoxypiperidin-4-ylmethanol hydrochloride, cis
    • MDL: MFCD32702897
    • Inchi: 1S/C8H17NO3.ClH/c1-11-7-5-9-4-3-8(7,6-10)12-2;/h7,9-10H,3-6H2,1-2H3;1H/t7-,8-;/m1./s1
    • InChI Key: FBIAOOQWRHMYIJ-SCLLHFNJSA-N
    • SMILES: Cl.O(C)[C@@]1(CO)CCNC[C@H]1OC

Computed Properties

  • Exact Mass: 211.0975211g/mol
  • Monoisotopic Mass: 211.0975211g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 142
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.7Ų

rac-(3R,4R)-3,4-dimethoxypiperidin-4-ylmethanol hydrochloride, cis Pricemore >>

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Additional information on rac-(3R,4R)-3,4-dimethoxypiperidin-4-ylmethanol hydrochloride, cis

Comprehensive Overview of rac-(3R,4R)-3,4-dimethoxypiperidin-4-ylmethanol hydrochloride, cis (CAS No. 2460739-65-3)

The compound rac-(3R,4R)-3,4-dimethoxypiperidin-4-ylmethanol hydrochloride, cis (CAS No. 2460739-65-3) is a chiral piperidine derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including the dimethoxypiperidine core and hydrochloride salt form, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereochemical properties and potential applications in targeting neurological and metabolic disorders.

One of the key reasons for the growing interest in rac-(3R,4R)-3,4-dimethoxypiperidin-4-ylmethanol hydrochloride, cis is its relevance to modern drug design. The piperidine scaffold is a common motif in bioactive molecules, and the introduction of methoxy groups at the 3 and 4 positions enhances its binding affinity to certain receptors. This compound's cis configuration further distinguishes it from other stereoisomers, offering unique pharmacological profiles. Recent studies have explored its role in modulating enzyme activity, making it a candidate for innovative therapies.

From a synthetic chemistry perspective, the preparation of rac-(3R,4R)-3,4-dimethoxypiperidin-4-ylmethanol hydrochloride, cis involves multi-step organic transformations. The hydrochloride salt form improves its solubility and stability, which is critical for formulation development. Researchers often search for optimized synthetic routes to produce this compound with high enantiomeric purity, as impurities can significantly impact its biological activity. Advances in catalytic asymmetric synthesis have opened new avenues for its efficient production.

The compound's potential applications extend to areas such as central nervous system (CNS) drug development and metabolic disease research. Its structural similarity to known neuromodulators has sparked interest in its ability to cross the blood-brain barrier. Additionally, the dimethoxypiperidine moiety is being investigated for its role in improving drug bioavailability and reducing side effects. These attributes align with current trends in personalized medicine and targeted therapy.

Quality control and analytical characterization of rac-(3R,4R)-3,4-dimethoxypiperidin-4-ylmethanol hydrochloride, cis are essential for its successful application. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify its purity and structural integrity. Regulatory compliance and Good Manufacturing Practices (GMP) are critical considerations for its use in preclinical and clinical studies.

In conclusion, rac-(3R,4R)-3,4-dimethoxypiperidin-4-ylmethanol hydrochloride, cis (CAS No. 2460739-65-3) represents a promising compound in medicinal chemistry. Its unique stereochemistry, synthetic versatility, and potential therapeutic applications make it a subject of ongoing research. As the demand for novel drug candidates grows, this compound is poised to play a pivotal role in addressing unmet medical needs.

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